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Compound of Interest

Compound Name: UBP512

CAS No.: 1333112-78-9

Cat. No.: B611533

Get Quote

Executive Summary & Compound Identification[1]
Crucial Identification Note: UBP512 is a phenanthrene derivative acting as a selective NMDA

receptor modulator (GluN2A potentiator / GluN2C/D inhibitor).[1] Note: Do not confuse this with

"Ubiquitin Specific Proteases" (USPs) despite the "UBP" prefix. UBP512 is a potent

neuroactive pharmacological agent.

As a potent modulator of the central nervous system's primary excitatory receptor, UBP512
must be handled as a High-Potency Bioactive Compound. Standard "general chemical" PPE is

insufficient due to the risk of systemic neuroactive effects upon accidental exposure.
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Property Detail

Chemical Name 3-Carboxy-9-iodophenanthrene

CAS Number 1333112-78-9

Molecular Weight 348.14 g/mol

Primary Hazard
Target Organ Toxicity (CNS); Skin/Eye Irritant;

Potent Bioactivity.

Solubility Soluble in DMSO (>10 mM); Hydrophobic.

Signal Word
WARNING (Treat as Category 2/3 Acute Toxin

due to potency)

Risk Assessment & PPE Matrix
The primary risk with UBP512 is not just local irritation, but pharmacological uptake. Because it

is frequently dissolved in Dimethyl Sulfoxide (DMSO)—a solvent known to penetrate skin and

carry solutes into the bloodstream—dermal protection is critical.

PPE Selection Logic (Graphviz)

Critical Decision Point

Start: Handling UBP512

Physical State?

Solid / Powder Solution (DMSO/Ethanol)

Respiratory: Chemical Fume Hood
(Do NOT rely on N95)

Skin: Double Nitrile Gloves
+ Lab Coat

Respiratory: Fume Hood
(Aerosol Protection)

Skin: Laminate/Silver Shield Gloves
(DMSO Permeates Nitrile!)
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Figure 1: PPE Decision Tree. Note the escalation to Laminate gloves when DMSO is the carrier

solvent.

Detailed Equipment Specifications
Protection Zone

Solid Handling
(Weighing)

Solution Handling
(DMSO/Media)

Scientific Rationale

Respiratory

Chemical Fume Hood

(Class II Type A2 or

B2)

Chemical Fume Hood

UBP512 powder is

electrostatic.

Inhalation allows

direct access to the

bloodstream/CNS,

bypassing first-pass

metabolism.

Dermal (Hands)
Double Nitrile (min 5

mil thickness)

Silver Shield /

Laminate (under

nitrile)

CRITICAL: DMSO

permeates standard

nitrile gloves in <5

minutes, carrying

UBP512 with it.

Laminate liners

prevent this.

Ocular
Chemical Splash

Goggles

Chemical Splash

Goggles

Safety glasses are

insufficient against

splashes that can run

down the cheek.

Body
Lab Coat (Buttoned,

elastic cuffs)

Lab Coat + Apron (if

>100mL)

Prevents

contamination of

street clothes and

subsequent

secondary exposure

outside the lab.

Operational Protocols
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A. Weighing & Solubilization (The "Red Zone")
Most accidents occur here due to static charge on the powder or spills during transfer.

Static Control: Use an ionizing fan or anti-static gun inside the weigh station. Phenanthrene

derivatives are hydrophobic and prone to static "jumping."

Containment: Place the analytical balance inside the fume hood or a vented balance

enclosure.

The "Sandwich" Technique:

Tare a weigh boat.

Add UBP512.[1][2][3][4][5]

Gently cover with a second weigh boat or foil before moving it from the balance to the

dissolution vessel to prevent air draft dispersal.

Solvent Addition: Add DMSO slowly down the side of the vial.

Warning: The dissolution is often endothermic; ensure complete dissolution by vortexing

(cap tightly!).

B. Experimental Application (In Vitro)
When treating cell cultures (e.g., HEK293, Neuronal cultures):

Dilution: Prepare a 1000x stock in DMSO. Dilute into aqueous media immediately before use

to minimize DMSO concentration (<0.1%) and reduce permeation risk.

Aspiration: Do not use mouth pipetting. Use vacuum aspiration with a HEPA filter trap

between the collection flask and the vacuum line to prevent aerosolizing the compound into

the building vacuum system.

Handling Workflow Diagram
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(Prevent condensation)
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Solubilization
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 1000x Stock Disposal
(Solid/Liquid Incineration)

 Post-Exp

Click to download full resolution via product page

Figure 2: Operational workflow ensuring compound stability and operator safety.

Emergency Response & Disposal
Exposure Response

Inhalation: Remove to fresh air immediately. If breathing is difficult, give oxygen. Alert

medical personnel that the patient was exposed to an NMDA receptor modulator.

Skin Contact (DMSO solution): Wash with soap and water for 15 minutes. Do not use

ethanol or other solvents, as this may further increase skin permeability.

Eye Contact: Flush with water for 15 minutes, lifting eyelids.[2][6][7]

Waste Disposal
UBP512 is a halogenated organic compound (contains Iodine).

Solid Waste: Collect in "Hazardous Solid - Toxic" containers.

Liquid Waste: Collect in "Halogenated Organic Solvent" waste streams.

Destruction: High-temperature incineration is required. Do not flush down drains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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